4-(4-Methylphenyl)-5-(2-methylprop-2-enylsulfanyl)-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one
4-(4-Methylphenyl)-5-(2-methylprop-2-enylsulfanyl)-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one
Brand Name:
Vulcanchem
CAS No.:
351160-04-8
VCID:
VC0376623
InChI:
InChI=1S/C22H24N2OS2/c1-14(2)13-26-22-23-20-19(17-7-5-4-6-8-18(17)27-20)21(25)24(22)16-11-9-15(3)10-12-16/h9-12H,1,4-8,13H2,2-3H3
SMILES:
CC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC(=C)C)SC4=C3CCCCC4
Molecular Formula:
C22H24N2OS2
Molecular Weight:
396.6g/mol
4-(4-Methylphenyl)-5-(2-methylprop-2-enylsulfanyl)-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one
CAS No.: 351160-04-8
Main Products
VCID: VC0376623
Molecular Formula: C22H24N2OS2
Molecular Weight: 396.6g/mol
![4-(4-Methylphenyl)-5-(2-methylprop-2-enylsulfanyl)-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one - 351160-04-8](/images/no_structure.jpg)
| CAS No. | 351160-04-8 |
|---|---|
| Product Name | 4-(4-Methylphenyl)-5-(2-methylprop-2-enylsulfanyl)-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one |
| Molecular Formula | C22H24N2OS2 |
| Molecular Weight | 396.6g/mol |
| IUPAC Name | 4-(4-methylphenyl)-5-(2-methylprop-2-enylsulfanyl)-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one |
| Standard InChI | InChI=1S/C22H24N2OS2/c1-14(2)13-26-22-23-20-19(17-7-5-4-6-8-18(17)27-20)21(25)24(22)16-11-9-15(3)10-12-16/h9-12H,1,4-8,13H2,2-3H3 |
| Standard InChIKey | PPDMIIRSWCWLHN-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC(=C)C)SC4=C3CCCCC4 |
| Canonical SMILES | CC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC(=C)C)SC4=C3CCCCC4 |
| PubChem Compound | 1729595 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume